![molecular formula C15H14ClNO4S B2668738 Methyl 2-{[(4-chlorophenyl)sulfonyl]amino}-2-phenylacetate CAS No. 454473-65-5](/img/structure/B2668738.png)
Methyl 2-{[(4-chlorophenyl)sulfonyl]amino}-2-phenylacetate
Overview
Description
Scientific Research Applications
Improved Synthesis Methods
One significant application of Methyl 2-{[(4-chlorophenyl)sulfonyl]amino}-2-phenylacetate-related compounds is in the development of improved synthesis methods for pharmaceuticals. For instance, an improved synthesis of Clopidogrel Sulfate, a widely used antiplatelet drug, involves intermediate stages where compounds related to this compound play a critical role. These methods offer advantages such as high yield, good quality, and suitability for industrialization, highlighting the compound's contribution to efficient drug manufacturing processes (Hu Jia-peng, 2012).
Catalytic Applications
The compound's derivatives have found use in catalytic applications, particularly in the synthesis of complex molecules. For example, the synthesis, coordination, and catalytic use of certain sulfonate anions derived from similar compounds have been explored for their efficiency in forming bis-chelate complexes with metals. These applications are critical for the development of new catalytic processes in organic synthesis, offering pathways to create complex molecules with high precision and efficiency (Martin Zábranský, I. Císařová, P. Štěpnička, 2018).
Organic Synthesis and Material Development
Furthermore, this compound and its analogs play a significant role in organic synthesis, particularly in the construction of heterocyclic compounds and the development of new materials. For instance, the one-pot synthesis of methyl 4-amino-2,3,3-trisubstituted-1,1-dioxo-2,3-dihydro-1H-1λ6-isothiazole-5-carboxylates demonstrates the compound's utility in creating complex structures that could have applications ranging from pharmaceuticals to materials science (Alexey V. Dobrydnev et al., 2018).
Analytical Chemistry
In analytical chemistry, derivatives of this compound have been utilized in the development of sensitive and specific methods for the determination of compounds in biological samples. For example, a method for the determination of SCH 211803 in plasma uses related compounds for sample processing, demonstrating the role of these chemicals in enhancing the accuracy and reliability of bioanalytical methods (Liyu Yang et al., 2004).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
methyl 2-[(4-chlorophenyl)sulfonylamino]-2-phenylacetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO4S/c1-21-15(18)14(11-5-3-2-4-6-11)17-22(19,20)13-9-7-12(16)8-10-13/h2-10,14,17H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEWYWJINYJHKIJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1=CC=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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